Cas no 924309-78-4 (Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester)
924309-78-4 structure
Product Name:Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
CAS No:924309-78-4
MF:C13H19NO2
MW:221.29546380043
CID:736259
PubChem ID:71445540
Update Time:2025-04-19
Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
- ethyl 2-(4-amino-3-propan-2-ylphenyl)acetate
- DTXSID60854061
- Ethyl [4-amino-3-(propan-2-yl)phenyl]acetate
- 924309-78-4
-
- Inchi: 1S/C13H19NO2/c1-4-16-13(15)8-10-5-6-12(14)11(7-10)9(2)3/h5-7,9H,4,8,14H2,1-3H3
- InChI Key: LWJVDWASVWGZET-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CC=C(C(=C1)C(C)C)N)=O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 52.3Ų
Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
924309-78-4 (Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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